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Compound of Interest

Compound Name: Galantide (M15)

Cat. No.: B10795280

Get Quote

Executive Summary & Pharmacological Profile

Galantide, widely recognized in neuropharmacological literature as M15, is a highly potent,

chimeric peptide that acts as a reversible, non-specific galanin receptor antagonist .
Structurally, it is synthesized by fusing the N-terminal fragment of galanin (amino acids 1-13)
with the C-terminal fragment of Substance P (amino acids 5-11).

This hybridization yields a 20-amino acid sequence that competitively binds to GalR1 and
GalR2 receptors. By blocking endogenous galanin binding, Galantide effectively antagonizes
galanin-mediated physiological processes, most notably the inhibition of glucose-induced
insulin secretion from pancreatic islets (ICso = 1.0 nM) and the attenuation of galanin-induced
increases in K* conductance (ICso = 4.0 nM) .

Physicochemical Properties

Understanding the physicochemical nature of Galantide is critical for maintaining its structural
integrity during reconstitution.
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Property Value /| Description

Sequence (1-letter) GWTLNSAGYLLGPQQFFGLM-NH:z

Molecular Weight 2199.58 g/mol

Chemical Formula C104H151N25026S

Purity >95% (via HPLC)

Salt Form Typically supplied as Trifluoroacetate (TFA) salt

Soluble in sterile H20, 0.9% NaCl, or pH 5-7

Solubility
buffers

Lyophilized powder must be stored at -20°C to

Storage (Solid) 80°C

Causality in Preparation: The "Why" Behind the
Protocol

As a researcher, executing a protocol requires understanding the mechanistic reasoning
behind each step to prevent downstream experimental failure.

» Centrifugation Before Opening: Lyophilized peptides are highly electrostatic and can
disperse during transit, adhering to the vial's cap or walls. Centrifugation ensures the entire
peptide mass is localized at the bottom, preventing mass loss and ensuring accurate
molarity calculations.

e Solvent Selection: While Galantide TFA salt is highly water-soluble, reconstituting it in 0.9%
NacCl (saline) or a physiological buffer (pH 5-7) is highly recommended. This mimics
physiological osmolarity, which is critical to prevent osmotic shock in downstream in vitro
(e.g., patch-clamp) or in vivo (e.g., intracerebroventricular injections) applications .

o The Critical Role of Carrier Proteins (BSA): Galantide contains multiple highly hydrophobic
residues (Trp, Tyr, Phe, Leu). In aqueous solutions, these residues drive the peptide to non-
specifically adsorb to the hydrophobic surfaces of polypropylene microcentrifuge tubes and
pipette tips. Adding 0.01% to 0.1% Bovine Serum Albumin (BSA) saturates these plastic
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binding sites. Without BSA, a nominal 100 nM working solution might effectively deliver only
40-50 nM to your cell culture, severely skewing dose-response curves.

Avoidance of Mechanical Shearing: Vigorous vortexing introduces air bubbles and
mechanical stress, leading to peptide denaturation and aggregation. Gentle swirling is the
only self-validating method to ensure the peptide remains in its active conformation.

Step-by-Step Methodology: Stock Solution
Preparation

Objective: Prepare a 1 mM stock solution of Galantide from a standard 1 mg vial. Self-

Validating Calculation:

Mass =1 mg (1 x 1073 g)
Moles =1 x 103 g/ 2199.58 g/mol = 0.4546 pmol

Required Volume for 1 mM (1 pmol/mL) = 454.6 pL

Reconstitution Protocol

Equilibration: Allow the sealed vial of lyophilized Galantide to reach room temperature in a
desiccator for 30 minutes. Reasoning: Opening a cold vial causes atmospheric moisture to
condense on the peptide, initiating premature hydrolysis.

Centrifugation: Spin the vial at 10,000 x g for 1 minute in a microcentrifuge.

Primary Reconstitution: Add exactly 454.6 uL of sterile 0.9% NaCl directly to the peptide
pellet to achieve a 1 mM concentration.

Dissolution: Do NOT vortex. Gently pipette the solution up and down 5-10 times. Visually
inspect the solution against a light source; it should be completely transparent. If micro-
particulates persist, place the vial in a sonicating water bath for 1-2 minutes at room
temperature.

Carrier Addition (For Dilutions): When diluting the 1 mM stock to your final working
concentrations (e.g., 10 uM), use a buffer containing 0.01% BSA.
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» Aliquoting & Storage: Divide the 1 mM stock into 10-50 pL single-use aliquots in low-binding
microcentrifuge tubes. Store immediately at -80°C. Avoid all freeze-thaw cycles.

1. Centrifuge 2. Add Solvent 3. Add Carrier Protein 4. Gentle Agitation 5. Aliquot & Store
Lyophilized Vial (0.9% NacCl) (0.01% BSA) (No Vortexing) (-80°C)

Click to download full resolution via product page

Workflow for the reconstitution and storage of Galantide (M15) peptide stock solutions.

Experimental Applications & Working
Concentrations

Galantide is utilized across a variety of neuroendocrinological and behavioral assays. Below is
a validated reference table for experimental design:

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b10795280/docs?utm_src=pdf-body-img#application-note-preparation-handling-and-experimental-protocols-for-galantide-m15-peptide
https://www.benchchem.com/product/b10795280/docs?utm_src=pdf-body#application-note-preparation-handling-and-experimental-protocols-for-galantide-m15-peptide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10795280?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Experimental Recommended Methodological
Target System .
Model Concentration Notes

Blocks galanin-
In Vitro Pancreatic Galanin-mediated induced inhibition of
) o 1.0nM-10nM )
Islets insulin inhibition glucose-stimulated

insulin secretion.

Applied 24h prior to

i ) ) stress; blocks the
In Vitro Cortical Shear stress-induced )
o 100 nM neuroprotective
Neurons neurotoxicity
effects of endogenous

galanin .

Stock must be

Social memory / prepared in 0.01%
In Vivo Mice (ICV) N 6 nM — 6000 nM BSA in saline to
Recognition tests ]
prevent tubing

adsorption .

o ] Typically dissolved
) Hypothalamic binding Variable (Dose- i i
In Vivo Rats (ICV) directly in 0.9% NacCl;

sites dependent) )
infused at 1 pL/20 s.

Mechanistic Pathway Visualization

Galantide exerts its primary effects by competitively occupying the GalR1/GalR2 binding
pockets, thereby preventing the downstream activation of Gi/o proteins and subsequent ion
channel modulations.
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Mechanism of Galantide (M15) antagonizing galanin-mediated cellular signaling pathways.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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